Cas no 2034255-09-7 (N-[2-(5-acetylthiophen-2-yl)ethyl]-7-methoxy-1-benzofuran-2-carboxamide)

• Product Name: N-[2-(5-acetylthiophen-2-yl)ethyl]-7-methoxy-1-benzofuran-2-carboxamide
• CAS No: 2034255-09-7
• MF: C₁₈H₁₇NO₄S
• MW: 343.39688372612
• CID: 5549865
• Update Time: 2025-11-01

N-[2-(5-acetylthiophen-2-yl)ethyl]-7-methoxy-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(5-acetylthiophen-2-yl)ethyl]-7-methoxy-1-benzofuran-2-carboxamide

• Inchi： 1S/C18H17NO4S/c1-11(20)16-7-6-13(24-16)8-9-19-18(21)15-10-12-4-3-5-14(22-2)17(12)23-15/h3-7,10H,8-9H2,1-2H3,(H,19,21)
• InChI Key： OUZQTZKYWZVDTO-UHFFFAOYSA-N
• SMILES： O1C2=C(OC)C=CC=C2C=C1C(NCCC1SC(C(C)=O)=CC=1)=O

Additional information on N-[2-(5-acetylthiophen-2-yl)ethyl]-7-methoxy-1-benzofuran-2-carboxamide

N-[2-(5-acetylthiophen-2-yl)ethyl]-7-methoxy-1-benzofuran-2-carboxamide (CAS No. 2034255-09-7): An Emerging Compound in Medicinal Chemistry

N-[2-(5-acetylthiophen-2-yl)ethyl]-7-methoxy-1-benzofuran-2-carboxamide (CAS No. 2034255-09-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name, is a member of the benzofuran class of compounds, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of N-[2-(5-acetylthiophen-2-yl)ethyl]-7-methoxy-1-benzofuran-2-carboxamide is characterized by a benzofuran core linked to a thiophene moiety through an ethyl chain. The presence of the acetyl group on the thiophene ring and the methoxy substituent on the benzofuran ring adds complexity and functionality to the molecule. These structural elements are crucial for its pharmacological activities and have been the focus of recent research efforts to understand their roles in biological systems.

Recent studies have highlighted the potential of N-[2-(5-acetylthiophen-2-yl)ethyl]-7-methoxy-1-benzofuran-2-carboxamide as a lead compound in drug discovery. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of N-[2-(5-acetylthiophen-2-yl)ethyl]-7-methoxy-1-benzofuran-2-carboxamide is in cancer therapy. Preclinical studies have demonstrated that this compound exhibits potent antiproliferative effects against various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. Mechanistic investigations have revealed that it can induce cell cycle arrest and apoptosis through the modulation of key signaling pathways such as p53 and MAPK.

In addition to its anti-inflammatory and anticancer activities, N-[2-(5-acetylthiophen-2-yl)ethyl]-7-methoxy-1-benzofuran-2-carboxamide has also shown promise in neuroprotective studies. Research has indicated that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that it may have potential applications in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of N-[2-(5-acetylthiophen-2-yl)ethyl]-7-methoxy-1-benzofuran-2-carboxamide have also been investigated to assess its suitability for drug development. Studies have shown that it exhibits good oral bioavailability and favorable metabolic stability, making it a promising candidate for further preclinical and clinical evaluation. However, more detailed pharmacokinetic and toxicological studies are needed to fully understand its safety profile and optimize its therapeutic potential.

In conclusion, N-[2-(5-acetylthiophen-2-yl)ethyl]-7-methoxy-1-benzofuran-2-carboxamide (CAS No. 2034255-09-7) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and diverse biological activities make it an attractive target for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and pave the way for its potential use in clinical settings.